Cas no 394-96-7 (5-Chloro-3-fluoro-2-hydroxybenzaldehyde)

5-Chloro-3-fluoro-2-hydroxybenzaldehyde structure
394-96-7 structure
Product Name:5-Chloro-3-fluoro-2-hydroxybenzaldehyde
CAS No:394-96-7
MF:C7H4ClFO2
MW:174.556864738464
MDL:MFCD16658025
CID:830113
PubChem ID:71695423
Update Time:2025-04-19

5-Chloro-3-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-fluoro-2-hydroxybenzaldehyde
    • 5-Chloro-3-fluorosalicylaldehyde
    • DTXSID80856582
    • 5-CHLORO-3-FLUORO-2-HYDROXY-BENZALDEHYDE
    • DB-332918
    • O11403
    • AS-50222
    • MFCD16658025
    • SCHEMBL3664243
    • Z1255405290
    • AKOS022173346
    • EN300-124214
    • 394-96-7
    • CS-0308555
    • JTMDXYDKAJYWAV-UHFFFAOYSA-N
    • MDL： MFCD16658025
    • Inchi： 1S/C7H4ClFO2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H
    • InChI Key： JTMDXYDKAJYWAV-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(=C(C=O)C=1)O)F

Computed Properties

  • Exact Mass: 173.98800
  • Monoisotopic Mass: 173.9883852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 205.9±35.0 ºC (760 Torr),
  • Flash Point: 78.3±25.9 ºC,
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.99720

5-Chloro-3-fluoro-2-hydroxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C993825-10mg
5-Chloro-3-fluoro-2-hydroxybenzaldehyde
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 $ 50.00 2022-06-06
TRC
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eNovation Chemicals LLC
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abcr
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Alichem
A019143027-5g
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Alichem
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Alichem
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Enamine
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Enamine
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5-Chloro-3-fluoro-2-hydroxybenzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:394-96-7)5-Chloro-3-fluoro-2-hydroxybenzaldehyde
Order Number:A1158116
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:43
Price ($):217.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:394-96-7)5-Chloro-3-fluoro-2-hydroxybenzaldehyde
A1158116
Purity:99%
Quantity:1g
Price ($):217.0
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